Cas no 178311-72-3 (1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine)

1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine structure
178311-72-3 structure
Product Name:1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine
CAS No:178311-72-3
MF:C8H17N3O2S
MW:219.304480314255
MDL:MFCD31560176
CID:2664099
PubChem ID:21197670
Update Time:2025-04-21

1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Azetidinyl)-4-(mesyl)piperazine 2HCl
    • 1-(3-AZETIDINYL)-4-(METHYLSULFONYL)-PIPERAZINE
    • EN300-712131
    • 1-(Azetidin-3-yl)-4-(methylsulfonyl)piperazine
    • SCHEMBL6955528
    • 1-(azetidin-3-yl)-4-methanesulfonylpiperazine
    • 178311-72-3
    • AKOS012290969
    • 1-(Azetidin-3-yl)-4-methylsulfonylpiperazine
    • 1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine
    • MDL： MFCD31560176
    • Inchi： 1S/C8H17N3O2S/c1-14(12,13)11-4-2-10(3-5-11)8-6-9-7-8/h8-9H,2-7H2,1H3
    • InChI Key： LXDRMDLRLWNIDN-UHFFFAOYSA-N
    • SMILES： S(C)(N1CCN(CC1)C1CNC1)(=O)=O

Computed Properties

  • Exact Mass: 219.10414797Da
  • Monoisotopic Mass: 219.10414797Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 61Ų

1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1563086-250mg
1-(Azetidin-3-yl)-4-(methylsulfonyl)piperazine
 178311-72-3 98%
250mg
 ￥2665 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1563086-500mg
1-(Azetidin-3-yl)-4-(methylsulfonyl)piperazine
 178311-72-3 98%
500mg
 ￥3767 2023-04-15
Advanced ChemBlocks
P40437-1G
1-(3-Azetidinyl)-4-(mesyl)piperazine dihydrochloride
 178311-72-3 95%
1G
 $500 2023-09-15
Enamine
EN300-712131-0.05g
1-(azetidin-3-yl)-4-methanesulfonylpiperazine
 178311-72-3 95.0%
0.05g
 $480.0 2025-03-12
Enamine
EN300-712131-0.1g
1-(azetidin-3-yl)-4-methanesulfonylpiperazine
 178311-72-3 95.0%
0.1g
 $502.0 2025-03-12
Enamine
EN300-712131-0.25g
1-(azetidin-3-yl)-4-methanesulfonylpiperazine
 178311-72-3 95.0%
0.25g
 $525.0 2025-03-12
Enamine
EN300-712131-0.5g
1-(azetidin-3-yl)-4-methanesulfonylpiperazine
 178311-72-3 95.0%
0.5g
 $548.0 2025-03-12
Enamine
EN300-712131-1.0g
1-(azetidin-3-yl)-4-methanesulfonylpiperazine
 178311-72-3 95.0%
1.0g
 $571.0 2025-03-12
Enamine
EN300-712131-2.5g
1-(azetidin-3-yl)-4-methanesulfonylpiperazine
 178311-72-3 95.0%
2.5g
 $1118.0 2025-03-12
Enamine
EN300-712131-5.0g
1-(azetidin-3-yl)-4-methanesulfonylpiperazine
 178311-72-3 95.0%
5.0g
 $1654.0 2025-03-12

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